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Compound of Interest

Compound Name: H-His(1-Me)-OMe

Cat. No.: B555450 Get Quote

An In-depth Technical Guide to H-His(1-Me)-OMe
This technical guide provides a comprehensive overview of 1-methyl-L-histidine methyl ester

(H-His(1-Me)-OMe), a crucial histidine derivative for researchers and professionals in drug

development and biochemical research. This document details its chemical properties,

applications, and relevant experimental contexts.

Core Compound Data
H-His(1-Me)-OMe is a chemically modified amino acid, specifically a derivative of L-histidine.

The presence of a methyl group on the imidazole ring and a methyl ester at the C-terminus

enhances its utility in various synthetic and research applications. It is commercially available

as both a free base and a hydrochloride salt, which improves its stability and solubility.

Table 1: Physicochemical Properties of H-His(1-Me)-OMe and its Hydrochloride Salt
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Property
H-His(1-Me)-OMe (Free
Base)

H-His(1-Me)-OMe·HCl
(Hydrochloride Salt)

Synonyms
N'-Methyl-L-histidine methyl

ester

H-His(Nim-Me)-OMe·HCl, (S)-

methyl 2-amino-3-(1-methyl-

1H-imidazol-4-yl)propanoate

hydrochloride

CAS Number 57519-09-2[1][2] 57519-09-2[3]

Molecular Formula C₈H₁₃N₃O₂[1][2] C₈H₁₃N₃O₂·HCl[3]

Molecular Weight 183.21 g/mol [1][2]
219.67 g/mol [3], 219.7 g/mol

[4]

Appearance - Off-white powder[3]

Melting Point - 205-209 °C[3]

Optical Rotation -
[a]D24 = +13.0 ± 2º (c=1% in

MeOH)[3]

Storage Conditions - 0-8 °C[3]

Applications in Research and Development
H-His(1-Me)-OMe serves as a versatile building block in peptide synthesis and as a valuable

tool in biochemical and pharmaceutical research.

Peptide Synthesis
The primary application of H-His(1-Me)-OMe is as a building block in the synthesis of peptides.

[3] The methylated imidazole side chain can offer unique properties to the resulting peptide,

such as increased stability or altered binding characteristics. Its use in solid-phase peptide

synthesis (SPPS) allows for the precise incorporation of this modified amino acid into a peptide

sequence.

Enzyme Activity and Inhibition Studies
This compound is particularly useful for investigating the mechanisms of enzymes that interact

with histidine residues.[3] For instance, it has been utilized in inhibitory and structural studies of
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human histidine decarboxylase, providing insights into the enzyme's active site and mechanism

of action.[1]

Diagnostic and Therapeutic Research
Due to its specific binding interactions, H-His(1-Me)-OMe has applications in the development

of diagnostic tools where enhanced sensitivity and specificity are required.[3] Furthermore, its

ability to modulate biological processes makes it a candidate for the formulation of therapeutic

agents, particularly in neurology and cardiology research.[5]

Experimental Protocols
While specific, detailed experimental protocols for H-His(1-Me)-OMe are proprietary or

published within specific research articles, a generalized workflow for its use in peptide

synthesis is described below. This workflow is based on standard solid-phase peptide synthesis

(SPPS) methodologies.

General Workflow for Solid-Phase Peptide Synthesis
(SPPS) using H-His(1-Me)-OMe

Resin Preparation Synthesis Cycle (Repeated) Final Steps

1. Resin Swelling
(e.g., in DMF)

2. Fmoc Deprotection
(e.g., 20% piperidine in DMF)

3. Washing
(e.g., DMF, DCM)

4. Amino Acid Coupling
(H-His(1-Me)-OMe + coupling reagents)

5. Washing
(e.g., DMF, DCM)

Next cycle 6. Cleavage from Resin
& Side-chain Deprotection

(e.g., TFA cocktail)

Final cycle 7. Purification
(e.g., RP-HPLC)

8. Analysis
(e.g., Mass Spectrometry)

Click to download full resolution via product page

Caption: General workflow for incorporating H-His(1-Me)-OMe in SPPS.

Signaling Pathways
Currently, there is limited specific information available in the public domain that directly

implicates H-His(1-Me)-OMe in distinct signaling pathways. Its utility is primarily established as
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a synthetic component and a biochemical tool for studying enzymes in vitro. Further research

may elucidate its role, if any, in cellular signaling.

The parent amino acid, L-histidine, is a precursor for histamine, a key molecule in inflammatory

and allergic responses, and is involved in various physiological processes.[6] Derivatives like

H-His(1-Me)-OMe are instrumental in studying the enzymes and receptors within these

pathways.

Logical Relationship in Enzyme Inhibition Studies
The diagram below illustrates the logical flow of a typical enzyme inhibition study where H-
His(1-Me)-OMe could be used as a potential inhibitor.

Experimental Setup

Assay

Data Analysis

Target Enzyme
(e.g., Histidine Decarboxylase)

Incubate Enzyme with
Substrate +/- Inhibitor

Substrate
(e.g., L-Histidine)

Potential Inhibitor
(H-His(1-Me)-OMe)

Measure Product Formation
or Substrate Depletion

Determine Kinetic Parameters
(e.g., Km, Vmax)

Calculate Inhibition Metrics
(e.g., IC50, Ki)

Click to download full resolution via product page

Caption: Logical workflow for an enzyme inhibition study using H-His(1-Me)-OMe.
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Conclusion
H-His(1-Me)-OMe is a specialized amino acid derivative with significant utility in peptide

synthesis and biochemical research. Its unique structure facilitates the creation of novel

peptides and aids in the investigation of enzyme mechanisms. The data and workflows

presented in this guide are intended to support researchers and scientists in leveraging the

capabilities of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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